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pivaloyl cyanide large-scale production
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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Synthetic Route from Patent Literature

A Canadian patent (CA1165778A) describes a process for preparing pivaloyl cyanide [1]. The core reaction
involves the condensation of pivalic anhydride with hydrogen cyanide (HCN), catalyzed by a copper(I) salt

in the presence of a diluent.
Reaction Summary: Pivalic Anhydride + Hydrogen Cyanide — Pivaloyl Cyanide + Pivalic Acid

The workflow for this synthetic route can be summarized as follows:
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(Reaction Setup)

Charge Reactor with:
- Pivalic Anhydride
- Catalyst (e.g., CUCN)
- Diluent (e.g., Diphenyl ether)

Heat Mixture to
100-160 °C

Introduce HCN Gas
(0.5-1.0 mol per mol
of anhydride)

Maintain Temperature
and Remove Water
(Azeotropically with diluent)

(Cool Reaction Mixtureg

Vacuum Fractional
Distillation

Click to download full resolution via product page
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Key Quantitative Parameters

The table below summarizes the key reaction components and conditions as described in the patent [1].

Parameter Specification | Range Notes
Catalyst Copper(l) cyanide (CuCN) or other Cu(l) salts Catalyst quantity not explicitly
specified.
Diluent High-boiling, water-insoluble solvent (e.g., Forms a water azeotrope for
Diphenyl ether, aliphatic hydrocarbons) reaction driving force.
HCN 0.5 to 1.0 mole per mole of pivalic anhydride -

Stoichiometry

Reaction 100 °C to 160 °C -

Temperature

Work-up Evaporation of diluent followed by vacuum For final purification of pivaloyl
fractional distillation of the crude product cyanide.

Critical Safety and Development Notes

This process involves significant hazards and information gaps that must be addressed before any laboratory

or scale-up work.

e Extreme Hazard: The use of anhydrous hydrogen cyanide (HCN) is extremely dangerous, requiring
specialized equipment, rigorous engineering controls, and strict safety protocols. It is nhot suitable for
a standard laboratory setting.

¢ Information Gaps: The patent lacks vital details necessary to reproduce the method, including
specific quantities for the catalyst and diluent, precise reaction times, and detailed distillation
parameters [1].

e Catalyst System: The use of copper(l) cyanide with HCN requires careful handling to prevent the
formation of complex cyanides.

Recommended Path Forward
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Given the limitations of the available information, I suggest the following steps to obtain a viable protocol:

¢ Consult Specialized Chemical Databases: A thorough search on platforms like SciFinder» or
Reaxys is crucial. These databases may contain journal articles or other patents with more detailed
experimental procedures.

o Evaluate Alternative Routes: Consider synthesizing pivaloyl cyanide from a less hazardous
precursor. One common approach involves reacting pivaloyl chloride with a metal cyanide salt (like
CuCN or NaCN), though this also requires careful handling of cyanide salts [2].

¢ Vendor Sourcing: For initial research needs, the most practical and safe option is to purchase
pivaloyl cyanide from a commercial chemical supplier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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